Ethyl 2-amino-4-hydroxybenzoate

• IUPAC Name: ethyl 2-amino-4-hydroxybenzoate
• InChI: InChI=1S/C9H11NO3/c1-2-13-9(12)7-4-3-6(11)5-8(7)10/h3-5,11H,2,10H2,1H3
• InChI Key: BGHGQZRMZWEOHQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)O)N
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol

Description

Ethyl 2-amino-4-hydroxybenzoate , also known as ethylparaben , is an organic compound with the chemical formula C9H10O3 . It belongs to the class of parabens, which are widely used as effective preservatives in cosmetic and pharmaceutical products. In the food industry, they are recognized as additives E214, E216, and E218.

Synthesis Analysis

Ethylparaben is synthesized through an acid-base reaction or esterification process. Specifically, it is formed by esterifying 4-hydroxybenzoic acid with ethyl alcohol (ethanol) in the presence of an acidic catalyst. The reaction occurs under thermodynamic control, resulting in the formation of ethylparaben.

Physical And Chemical Properties Analysis

Scientific Research Applications

Biotechnological Production: Metabolic Engineering

Through metabolic engineering, microorganisms can be designed to produce Ethyl 2-amino-4-hydroxybenzoate from renewable resources. .

Safety and Hazards

Ethylparaben may cause skin and eye irritation. Proper handling precautions are necessary.

Mechanism of Action

Target of Action

Ethyl 2-amino-4-hydroxybenzoate, also known as aminobenzoate, is a derivative of benzoic acid. It is a building block for a wide range of microbial natural products It’s known that similar compounds interact with various enzymes and proteins involved in microbial natural product assembly lines .

Mode of Action

They can be converted into many natural heterocycles, often with redox enzyme participation .

Biochemical Pathways

Aminobenzoates are involved in several biochemical pathways. For instance, the ortho-isomer (anthranilate) and PABA derive from the central shikimate pathway metabolite chorismate . Anthranilate is the scaffold for biosynthetic elaboration into many natural heterocycles, most notably with its role in indole formation for tryptophan biosynthesis .

Pharmacokinetics

It’s known that similar compounds, such as alkyl 4-hydroxybenzoates, have been studied by combustion calorimetry, transpiration, static method, and dsc .

Result of Action

It’s known that aminobenzoates, in general, are involved in the biosynthesis of various natural products, which can have diverse effects at the molecular and cellular levels .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ethyl 2-amino-4-hydroxybenzoate. For instance, the thermodynamic properties of similar compounds, such as alkyl 4-hydroxybenzoates, have been studied, and it was found that their vaporization enthalpies varied systematically with the catabolic pathways activated for substrate degradation . This suggests that environmental factors such as temperature and substrate availability can influence the action of these compounds.